![molecular formula C26H25N5O3S2 B2640317 N-((4-(4-ethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide CAS No. 310449-60-6](/img/structure/B2640317.png)
N-((4-(4-ethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide
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Description
N-((4-(4-ethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C26H25N5O3S2 and its molecular weight is 519.64. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
Research has identified compounds related to N-((4-(4-Ethoxyphenyl)-5-((2-(Indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-Triazol-3-yl)methyl)thiophene-2-carboxamide that exhibit significant antifungal properties. For instance, a series of newly synthesized triazolylindole derivatives, including structurally similar compounds, demonstrated notable antifungal activity (Singh & Vedi, 2014). Similarly, other related compounds synthesized with a thiophene ring were also shown to possess high antifungal efficacy (Ünver et al., 2010).
Antimicrobial Properties
Several studies have highlighted the antimicrobial potential of compounds structurally similar to this compound. Research by Kumar et al. (2010) showed that new triazole derivatives containing a thiophene ring demonstrated significant antimicrobial effects (Kumar et al., 2010).
Anticancer Applications
Recent studies indicate the potential application of similar compounds in cancer treatment. Šermukšnytė et al. (2022) found that certain 1,2,4-Triazole-3-thiol derivatives bearing a hydrazone moiety showed cytotoxic effects against human melanoma, breast cancer, and pancreatic carcinoma cell lines (Šermukšnytė et al., 2022).
Molecular Synthesis and Structural Characterization
The synthesis and characterization of compounds like this compound have been a subject of various studies. For example, Özil et al. (2015) investigated the microwave-promoted synthesis of 1,2,4-triazole derivatives and evaluated their biological activities (Özil et al., 2015). Dong & Wang (2005) conducted a study on the crystal structure of new triazole derivatives (Dong & Wang, 2005).
properties
IUPAC Name |
N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O3S2/c1-2-34-20-11-9-19(10-12-20)31-23(16-27-25(33)22-8-5-15-35-22)28-29-26(31)36-17-24(32)30-14-13-18-6-3-4-7-21(18)30/h3-12,15H,2,13-14,16-17H2,1H3,(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQDRIMHGXDAQTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CNC(=O)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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